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Compound of Interest

Compound Name: Heptyl butyrate

Cat. No.: B1582431

For Researchers, Scientists, and Drug Development Professionals

Heptyl butyrate, a fruity-scented ester, is utilized in various scientific applications, from flavor
and fragrance research to its use as a solvent or carrier in certain formulations.[1][2]
Understanding its safety profile and proper handling procedures is paramount for ensuring a
safe laboratory environment. This in-depth technical guide provides critical safety data, outlines
experimental protocols for its analysis, and details handling procedures for research and
development settings.

Chemical and Physical Properties

Heptyl butyrate is a colorless liquid with a characteristic fruity, chamomile-like aroma.[3] It is
naturally found in fresh apples and plums.[4][5] Key physical and chemical properties are
summarized below.
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Property

Value

Source

Synonyms

Heptyl butanoate, Butyric acid
heptyl ester

[3](6]

Molecular Formula C11H2202 [31[4]
Molecular Weight 186.29 g/mol [5]
CAS Number 5870-93-9 [31[4]
Appearance Colorless to pale yellow liquid [3]
Boiling Point 225-226 °C (at 760 mm Hg) [415]
Melting Point -58 °C [4]
Flash Point 91 °C (195 °F) (Closed Cup) [31[4]
Density 0.864 g/mL at 25 °C [4]
Solubility Immiscible with water; Soluble B4

in ethanol and propylene glycol

Vapor Pressure

0.09 mm Hg at 25 °C

[7]

Safety and Hazard Information

Heptyl butyrate is classified as a combustible liquid.[3][8] While it has low acute toxicity,

proper handling is essential to minimize exposure and ensure personnel safety.[7][9]

GHS Hazard Classification

o Classification: Flammable liquids (Category 4)[8]

» Signal Word: Warning[3][8]

e Hazard Statement: H227 Combustible liquid[3][8]

Toxicological Data
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Endpoint Result Species Source
Acute Oral Toxicity LD50: > 5000 mg/kg Not specified [7]
Acute Dermal Toxicity LD50: > 5000 mg/kg Not specified [7]

Skin Irritation Mild irritant Not specified [6]119]
Eye Irritation Minimal to mild irritant ~ Not specified [7119]
Dermal Sensitization Not expected to be a Not specified [9]

sensitizer

Exposure Limits

Occupational exposure limits for heptyl butyrate have not been established by OSHA.[6] An
ACGIH TLV of 50 ppm (205 mg/m3) TWA has been cited in one source.[6]

Handling and Personal Protective Equipment (PPE)

Proper handling and the use of appropriate personal protective equipment are crucial for
minimizing risk when working with heptyl butyrate.

Engineering Controls

e Work in a well-ventilated area.[6]

o Use local exhaust ventilation if there is a risk of vapor inhalation.[6]

Personal Protective Equipment (PPE)
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Area PPE Recommendation Specifications
) ) Nitrile or other resistant
Hands Chemical-resistant gloves ]
material. Inspect before use.
Safety glasses with side-
Eyes/Face shields or chemical safety Protects against splashes.[6]
goggles
Provides a barrier against
Body Laboratory coat

accidental spills.

Respiratory

Not typically required with
adequate ventilation. Use a
NIOSH-approved respirator if
aerosol formation or high
vapor concentrations are

expected.

[81[10]

A logical workflow for ensuring safety during handling is presented below.
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Preparation Phase

(Review Safety Data Sheet (SDS)]
Y
(Assess Risks for Specific Procedure]
Y
(Ensure Proper VentilatiorD

A4

[Select and Inspect PPE]

Proceed to Handling

Handling Phase

Y
Don Appropriate PPE

A4

Handle Heptyl Butyrate

(Keep Away from Ignition Sources) Avoid Inhalation and Contacg

Procedure Complete

Post-Handling Phase

(Store in Tightly Closed ContaineD
Y

Gecontaminate Work Area

Y

Groperly Remove and Store/Dispose of PPE}

Y

(Wash Hands Thoroughla

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Heptyl Butyrate.
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First Aid and Emergency Procedures

In case of exposure or spill, follow these procedures.

Exposure Route

First Aid Measures

Inhalation

Move the affected person to fresh air and keep
them at rest. Seek medical attention if

discomfort continues.[3]

Skin Contact

Remove contaminated clothing. Rinse the skin
immediately with plenty of water.[3] If irritation

persists, seek medical advice.[6]

Eye Contact

Rinse immediately with plenty of water for at
least 10 minutes, holding the eyelids open.
Remove contact lenses if present and easy to
do.[3] Seek medical attention if irritation

persists.[6]

Rinse mouth thoroughly with water. Do NOT

Ingestion ) N ) )
induce vomiting. Seek medical advice.[3][6]
Use alcohol-resistant foam, carbon dioxide, dry
Fire powder, or water fog to extinguish.[3] Do not use
a water jet, as it may spread the fire.[3]
Absorb with inert material (e.g., sand, earth) and
Spil collect in a suitable container for disposal.[3]
pi

Ensure adequate ventilation and eliminate

ignition sources.[6]

Experimental Protocols

Gas Chromatography (GC) Analysis for Purity

Assessment

This protocol is a generalized method for the analysis of volatile esters like heptyl butyrate,

based on standard GC procedures for short-chain fatty acids.
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Objective: To determine the purity of a heptyl butyrate sample.

Materials:

o Heptyl butyrate sample

» High-purity solvent for dilution (e.g., hexane or ethanol)

e Gas chromatograph with a Flame lonization Detector (GC-FID)

e Appropriate GC column (e.g., a polar column like DB-Wax or similar)

o Autosampler vials with inserts

o Micropipettes

Methodology:

o Standard and Sample Preparation:
o Prepare a stock solution of a high-purity heptyl butyrate standard in the chosen solvent.
o Create a series of calibration standards by serial dilution of the stock solution.

o Prepare the sample for analysis by diluting a known quantity of the heptyl butyrate
sample in the same solvent to a concentration that falls within the calibration range.

e GC Instrument Setup (Example Conditions):

o

Injector Temperature: 250 °C

[¢]

Detector (FID) Temperature: 260 °C

o

Carrier Gas: Helium or Nitrogen

[e]

Injection Mode: Split (e.g., 25:1 ratio)

o

Oven Temperature Program:

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1582431?utm_src=pdf-body
https://www.benchchem.com/product/b1582431?utm_src=pdf-body
https://www.benchchem.com/product/b1582431?utm_src=pdf-body
https://www.benchchem.com/product/b1582431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

= Initial temperature: 100 °C, hold for 2 minutes.
» Ramp: Increase to 200 °C at a rate of 10 °C/minute.

= Hold at 200 °C for 5 minutes.

o Note: These conditions are illustrative and should be optimized for the specific instrument
and column in use.

e Analysis:

o Inject the prepared calibration standards into the GC-FID system to generate a calibration
curve.

o Inject the prepared sample solution.
o Record the chromatograms and peak areas for all injections.
» Data Processing:

o Identify the heptyl butyrate peak in the sample chromatogram by comparing its retention
time to that of the standard.

o Calculate the concentration of heptyl butyrate in the sample using the calibration curve.

o Determine the purity by comparing the peak area of heptyl butyrate to the total area of all
peaks in the chromatogram (assuming all components have a similar response factor).
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Preparation

/ Sample & Standard Preparation/ Grepare Calibration Standarda
/ GC Instrument Setup/ [Dilute Heptyl Butyrate Sample)
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[Set Injector & Detector Tema
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Caption: Experimental Workflow for GC Purity Analysis.
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Environmental Risk Assessment Workflow

The environmental risk of heptyl butyrate, particularly in its use as a pest attractant, is
assessed through a structured process.[8] This involves evaluating both potential exposure and

hazard.

Hazard Assessment Exposure Assessment

Review Toxicological Profile Analyze Environmental Fate
(Acute & Chronic Effects) (Soil, Water, Air)

Assess Effects on Evaluate Application Method
Non-Target Organisms & Rate (e.qg., in traps)

Click to download full resolution via product page
Caption: Environmental Risk Assessment Workflow.

Storage and Disposal

Storage:

» Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and hot
surfaces.[3][8]

o Keep containers tightly closed.[8]
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o Store away from strong oxidizing agents.[6]

Disposal:

» Dispose of contents and container in accordance with local, state, and federal regulations.[3]

[8]

o Waste material should be treated as hazardous waste and disposed of at a licensed waste
disposal site.[3]

This guide provides a comprehensive overview of the safety and handling of heptyl butyrate
for a research audience. Always refer to the specific Safety Data Sheet provided by your
supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Heptyl Butyrate: A Technical Guide to Safety and
Handling for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582431#heptyl-butyrate-safety-data-sheet-sds-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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